N-[1-[(4-Ethylphenyl)sulfonylamino]-2-hydroxyindan-6-yl]-3-methoxybenzamide

• Molecular Formula: C25H26N2O5S
• Molecular Weight: 466.6 g/mol
• IUPAC Name: N-[3-[(4-ethylphenyl)sulfonylamino]-2-hydroxy-2,3-dihydro-1H-inden-5-yl]-3-methoxybenzamide
• InChI: InChI=1S/C25H26N2O5S/c1-3-16-7-11-21(12-8-16)33(30,31)27-24-22-15-19(10-9-17(22)14-23(24)28)26-25(29)18-5-4-6-20(13-18)32-2/h4-13,15,23-24,27-28H,3,14H2,1-2H3,(H,26,29)
• InChI Key: KCRNOVULDSNKBZ-UHFFFAOYSA-N
• SMILES: O=C(NC1=CC2=C(CC(O)C2NS(=O)(C3=CC=C(CC)C=C3)=O)C=C1)C4=CC=CC(OC)=C4
• Canonical SMILES: CCC1=CC=C(C=C1)S(=O)(=O)NC2C(CC3=C2C=C(C=C3)NC(=O)C4=CC(=CC=C4)OC)O
• Appearance: Solid powder
• solubility: Soluble in DMSO
• synonyms: ICAGEN4; ICAGEN 4; ICAGEN-4

Description

ICAGEN-4 is an inhibitor of voltage-gated K(+) (Kv) channels Kv1.3 and Kv1.5.

Scientific Research Applications

Radiolabelled Antagonists for Imaging

[N-[1-[(4-Ethylphenyl)sulfonylamino]-2-hydroxyindan-6-yl]-3-methoxybenzamide has been explored in the development of radiolabelled, nonpeptide angiotensin II antagonists useful for imaging angiotensin II, AT1 receptors. This involves the preparation of potent and selective ligands through C-11 methylation of desmethyl phenolic precursors, enabling effective visualization of receptor sites (Hamill et al., 1996).

C-H Activation in Chemical Synthesis

The compound is relevant in chemodivergent and redox-neutral annulations via Rh(iii)-catalyzed C-H activation, demonstrating its role in creating complex molecular structures. It acts in conjunction with sulfoxonium ylides under acid-controlled conditions, enabling cyclizations that are essential in synthetic organic chemistry (Xu et al., 2018).

Natural Antioxidants from Marine Sources

In the study of marine red algae, derivatives of N-[1-[(4-Ethylphenyl)sulfonylamino]-2-hydroxyindan-6-yl]-3-methoxybenzamide, specifically nitrogen-containing bromophenols, have shown potent scavenging activity against radicals. This indicates potential applications in food and pharmaceutical fields as natural antioxidants (Li et al., 2012).

Application in Electrophysiological Activity

This compound is significant in synthesizing N-substituted imidazolylbenzamides or benzene-sulfonamides, which exhibit cardiac electrophysiological activity. These compounds have been shown to be effective in in vitro Purkinje fiber assays, suggesting potential applications in treating arrhythmias (Morgan et al., 1990).